Cas no 781616-64-6 (2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-[(oxolan-2-yl)methyl]acetamide)

2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-[(oxolan-2-yl)methyl]acetamide is a structurally complex pyrazolopyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its unique scaffold combines a pyrazolo[3,4-d]pyrimidin-4-one core with a tetrahydrofuranmethyl acetamide side chain, offering distinct physicochemical and binding properties. The 2-methylphenyl substitution at the N1 position may enhance lipophilicity and target affinity, while the oxolane (tetrahydrofuran) moiety could improve solubility and metabolic stability. This compound's multi-heterocyclic architecture suggests utility as a kinase inhibitor or modulator of enzymatic activity, making it a valuable intermediate for drug discovery. Its synthetic versatility allows for further derivatization at multiple reactive sites.

2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-[(oxolan-2-yl)methyl]acetamide structure

781616-64-6 structure

Product Name:2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-[(oxolan-2-yl)methyl]acetamide

CAS No:781616-64-6

MF:C₁₉H₂₁N₅O₃

MW:367.401743650436

CID:5815542

PubChem ID:4964142

Update Time:2025-10-11

2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-[(oxolan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

- 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1,4-dihydro-1-(2-methylphenyl)-4-oxo-N-[(tetrahydro-2-furanyl)methyl]-
- 2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(oxolan-2-ylmethyl)acetamide
- AKOS001046779
- 2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-[(oxolan-2-yl)methyl]acetamide
- 2-(4-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
- 781616-64-6
- Z55412167
- F2514-0070
- AKOS016873332
- Inchi： 1S/C19H21N5O3/c1-13-5-2-3-7-16(13)24-18-15(10-22-24)19(26)23(12-21-18)11-17(25)20-9-14-6-4-8-27-14/h2-3,5,7,10,12,14H,4,6,8-9,11H2,1H3,(H,20,25)
- InChI Key： NOTVQQOICCUOAZ-UHFFFAOYSA-N
- SMILES： C1N(CC(NCC2CCCO2)=O)C(=O)C2C=NN(C3=CC=CC=C3C)C=2N=1

Computed Properties

Exact Mass: 367.16443955g/mol
Monoisotopic Mass: 367.16443955g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 598
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 88.8Å²

Experimental Properties

Density: 1.41±0.1 g/cm3(Predicted)
pka: 14.18±0.46(Predicted)

2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-[(oxolan-2-yl)methyl]acetamide Pricemore >>

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Life Chemicals	F2514-0070-2μmol	2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-[(oxolan-2-yl)methyl]acetamide	781616-64-6	90%+	2μmol	$57.0	2023-07-31
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